Cas no 51322-78-2 (2,1,3-Benzothiadiazole, 4-chloro-7-isothiocyanato-)

• Product Name: 2,1,3-Benzothiadiazole, 4-chloro-7-isothiocyanato-
• CAS No: 51322-78-2
• MF: C₇H₂ClN₃S₂
• MW: 227.693876743317
• CID: 1571347
• PubChem ID: 13194551
• Update Time: 2025-04-21

2,1,3-Benzothiadiazole, 4-chloro-7-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4-chloro-7-isothiocyanato-
• 4-chloro-7-isothiocyanato-2,1,3-benzothiadiazole
• DTXSID60526271
• 51322-78-2

• Inchi： 1S/C7H2ClN3S2/c8-4-1-2-5(9-3-12)7-6(4)10-13-11-7/h1-2H
• InChI Key： LMWRWEPMAHOKKE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=NSN=2)N=C=S

Computed Properties

• Exact Mass: 226.93806
• Monoisotopic Mass: 226.9378671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• PSA: 38.14